Cas no 116287-98-0 (2,9-bis(4-methylphenyl)-1,10-phenanthroline)

• Product Name: 2,9-bis(4-methylphenyl)-1,10-phenanthroline
• CAS No: 116287-98-0
• MF: C₂₆H₂₀N₂
• MW: 360.450406074524
• CID: 2614428
• PubChem ID: 13988244
• Update Time: 2025-04-21

2,9-bis(4-methylphenyl)-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 2,9-bis(4-methylphenyl)-1,10-phenanthroline
• SCHEMBL8477633
• 2,9-bis(4methylphenyl)-1,10-phenanthroline
• SSPMNSRSGUOGBH-UHFFFAOYSA-N
• DTXCID00504639
• 2,9-di-p-tolyl-1,10-phenanthroline
• 116287-98-0
• DTXSID70553856

• Inchi： 1S/C26H20N2/c1-17-3-7-19(8-4-17)23-15-13-21-11-12-22-14-16-24(28-26(22)25(21)27-23)20-9-5-18(2)6-10-20/h3-16H,1-2H3
• InChI Key： SSPMNSRSGUOGBH-UHFFFAOYSA-N
• SMILES： N1C(=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C=12)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 360.162648646Da
• Monoisotopic Mass: 360.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 25.8Ų